2-[Methyl(methylsulfonyl)amino]benzamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27g/mol
• IUPAC Name: 2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C9H12N2O3S/c1-11(15(2,13)14)8-6-4-3-5-7(8)9(10)12/h3-6H,1-2H3,(H2,10,12)
• InChI Key: RNXPJUMHTBKNCY-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1C(=O)N)S(=O)(=O)C

Description

2-[Methyl(methylsulfonyl)amino]benzamide is a benzamide derivative characterized by a methylsulfonylmethylamino group at the 2-position of the benzene ring and a naphthyl substituent on the amide nitrogen. Its chemical formula is C₁₉H₁₈N₂O₃S, with a molecular weight of 354.42 g/mol and a CAS registry number of 640714-05-2 .

Comparison with Similar Compounds

Key Structural Features

• Target Compound: 2-Position: Methyl(methylsulfonyl)amino group. N-Substituent: 2-Naphthyl group. Molecular Weight: 354.42 .

• Nitazoxanide :

  • 2-Position : Acetolyloxy group.
  • N-Substituent : 5-Nitro-2-thiazolyl.
  • Molecular Weight : 307.26.
  • Application : Broad-spectrum antiparasitic agent .

• Capmatinib :

  • 2-Position : Fluoro substituent.
  • 4-Position : Heterocyclic imidazo-triazine moiety.
  • Molecular Weight : 412.43.
  • Application : c-Met inhibitor for METex14-mutated NSCLC .
• N-[2-(Diethylamino)-1-naphthylethyl]-4-[(methylsulfonyl)amino]benzamide: 4-Position: Methylsulfonylamino group. N-Substituent: Diethylamino-naphthylethyl chain.

Data Table: Comparative Overview

Compound Name	Substituents (Position)	Molecular Weight	Key Applications	Reference
2-[Methyl(methylsulfonyl)amino]-N-(2-naphthyl)benzamide	Methyl(methylsulfonyl)amino (2), Naphthyl (N)	354.42	Structural studies
Nitazoxanide	Acetolyloxy (2), 5-Nitrothiazole (N)	307.28	Antiparasitic
Capmatinib	Fluoro (2), Heterocyclic (4)	412.43	NSCLC therapy
N-[2-(Diethylamino)-1-naphthylethyl]-4-[(methylsulfonyl)amino]benzamide	Methylsulfonylamino (4), Diethylamino-naphthyl (N)	Not provided	Antiarrhythmic (potential)

Research Findings and Implications

Structural Insights

• N-Substituents : The 2-naphthyl group in the target compound increases lipophilicity compared to Nitazoxanide’s thiazole ring, which may influence membrane permeability and pharmacokinetics .

Crystallographic and Physicochemical Data

• 2-(Methylsulfinyl)benzamide (): Forms hydrogen-bonded dimers, a feature that may stabilize the target compound’s crystal lattice and influence solubility .
• Methyl 4-(4-methylbenzamido)-2-sulfamoylbenzoate (): Demonstrates fungicidal activity, highlighting the agricultural utility of sulfonamide-containing benzamides .